N-(4-ethylphenyl)-2-{[5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[5-(3-methylphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23N5OS/c1-3-18-9-11-20(12-10-18)24-21(29)16-30-23-26-25-22(19-8-6-7-17(2)15-19)28(23)27-13-4-5-14-27/h4-15H,3,16H2,1-2H3,(H,24,29)
• InChI Key: GNEYIYMXWGMRQJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C4=CC=CC(=C4)C
• Molecular Formula: C23H23N5OS
• Molecular Weight: 417.5 g/mol

Description

N-(4-ethylphenyl)-2-{[5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H23N5OS and its molecular weight is 417.53. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Properties

Compounds with the 1,2,4-triazole ring system, including derivatives similar to the specified chemical, have shown a wide range of pharmaceutical activities. They exhibit significant antibacterial, antifungal, and antitubercular properties. This is attributed to their ability to interfere with the biosynthesis of essential compounds or proteins in microbial cells, rendering them effective against various strains of bacteria and fungi (MahyavanshiJyotindra, ParmarKokila, MahatoAnil, 2011).

Antioxidant Activity

Derivatives of pyrazole-acetamide, closely related to the queried compound, have been synthesized and demonstrated significant antioxidant activity. This activity is crucial for protecting cells from oxidative stress, which is implicated in various chronic diseases, including cancer and cardiovascular diseases. The antioxidant properties are measured using assays like DPPH, ABTS, and FRAP, indicating their potential in mitigating oxidative damage (Chkirate, Fettach, Karrouchi, et al., 2019).

Antitumor and Glutaminase Inhibitors

Compounds structurally related to the specified molecule, such as BPTES analogs, have been evaluated as glutaminase inhibitors, showing potential antitumor activity. These compounds attenuate the growth of tumor cells in vitro and in vivo models, indicating their potential in cancer therapy by targeting metabolic pathways critical for tumor growth and survival (Shukla, Ferraris, Thomas, et al., 2012).

Insecticidal Applications

Derivatives incorporating a thiadiazole moiety have been synthesized and evaluated as insecticidal agents against pests like the cotton leafworm, Spodoptera littoralis. These findings suggest potential applications in agricultural pest management, offering a chemical basis for developing new insecticides (Fadda, Salam, Tawfik, et al., 2017).